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Compound of Interest

Compound Name: Calcium chromate

Cat. No.: B077219 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the leaching characteristics of three common

chromate-based pigments: strontium chromate (SrCrO₄), zinc chromate (ZnCrO₄), and lead

chromate (PbCrO₄). Understanding the propensity of these pigments to release hexavalent

chromium [Cr(VI)], a known carcinogen, is critical for environmental risk assessment and the

development of safer alternatives. This document summarizes available data on their leaching

potential, details standardized experimental protocols for their evaluation, and visualizes the

toxicological pathway of leached chromate.

Data Presentation: Leaching and Solubility
Comparison
Direct comparative studies on the leaching of strontium, zinc, and lead chromate pigments

using a single standardized method are not readily available in the public domain. However, a

comparison of their aqueous solubility provides a strong indication of their relative leaching

potential. Leaching is significantly influenced by environmental conditions, with acidic

environments generally increasing the solubility and subsequent leaching of chromate ions

from the pigment matrix.
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Pigment
Chemical
Formula

Molar Mass (
g/mol )

Aqueous
Solubility (
g/100 mL)

Key Leaching
Characteristic
s

Strontium

Chromate
SrCrO₄ 203.61

0.12 at 15°C, 3.0

at 100°C[1]

Solubility

increases

significantly with

temperature.[1]

Leaching from

coatings can

exhibit a

logarithmic

dependence on

time and is

enhanced in

acidic conditions.

Zinc Chromate ZnCrO₄ 181.40 Sparingly soluble

Leaching is

influenced by pH,

with increased

dissolution in

acidic solutions.

[2]

Lead Chromate PbCrO₄ 323.2
0.000017 at

20°C[3]

Considered

highly insoluble

in water, which

limits its leaching

under neutral pH.

[4][5] However,

acidic conditions

can promote the

release of both

lead and

chromium ions.

[6]
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Note: The provided solubility data is for the pure chemical compounds. When incorporated into

a paint or coating matrix, the leaching rate is also influenced by the binder, pigment volume

concentration, and the presence of other additives.

Experimental Protocols
To generate comparative leaching data, standardized testing methods are essential. The

following protocols are widely recognized for evaluating the mobility of inorganic contaminants

from solid wastes, including pigmented materials.

U.S. EPA Method 1311: Toxicity Characteristic Leaching
Procedure (TCLP)
The TCLP is designed to simulate the leaching of a waste in a municipal landfill environment

and is the most common regulatory test for determining the toxicity characteristic of a waste.[7]

Objective: To determine the mobility of volatile and semi-volatile organic compounds and

inorganic analytes in liquid, solid, and multiphasic wastes.[4]

Methodology Summary:

Sample Preparation: The solid sample is reduced in particle size, if necessary, so that it can

pass through a 9.5-mm sieve.

Extraction Fluid Selection: Two acidic extraction fluids are available. The choice depends on

the alkalinity of the waste sample.

Leaching: The prepared sample is mixed with the selected extraction fluid in a rotary

agitation device at a liquid-to-solid ratio of 20:1. The mixture is tumbled for 18 ± 2 hours.

Separation and Filtration: After agitation, the liquid (leachate) is separated from the solid

phase by filtration through a 0.6 to 0.8 µm glass fiber filter.

Analysis: The filtered leachate is then analyzed using appropriate analytical techniques, such

as Inductively Coupled Plasma-Mass Spectrometry (ICP-MS) for heavy metals, to determine

the concentration of the leached analytes.[8]
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ASTM D3987: Standard Test Method for Shake
Extraction of Solid Waste with Water
This method is used to obtain an aqueous extract of a solid waste to determine the

concentration of water-soluble constituents under the specified laboratory conditions.

Objective: To provide a rapid means for obtaining an extract of solid waste to estimate the

release of certain constituents.

Methodology Summary:

Sample Preparation: A representative sample of the solid waste is obtained.

Extraction: A known weight of the sample is mixed with reagent water at a liquid-to-solid ratio

of 20:1 in a suitable container.

Agitation: The container is agitated for 18 hours.

Separation: The aqueous phase is separated from the solid phase by filtration.

Analysis: The resulting extract is analyzed for the constituents of interest.

Mandatory Visualizations
Experimental Workflow for Leaching Analysis
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Caption: Workflow for determining the leaching of chromate pigments.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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